1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-indole-2-carboxamide

• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol
• IUPAC Name: 1,5-dimethyl-N-(pyridin-2-ylmethyl)indole-2-carboxamide
• InChI: InChI=1S/C17H17N3O/c1-12-6-7-15-13(9-12)10-16(20(15)2)17(21)19-11-14-5-3-4-8-18-14/h3-10H,11H2,1-2H3,(H,19,21)
• InChI Key: HETJUTDDEUFYCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=C2)C(=O)NCC3=CC=CC=N3)C

Description

1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-indole-2-carboxamide is a synthetic organic compound that belongs to the class of indole derivatives. This compound is characterized by the presence of an indole core, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The compound also contains a pyridin-2-ylmethyl group attached to the nitrogen atom of the carboxamide functional group. This unique structure imparts specific chemical and biological properties to the compound, making it of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-indole-2-carboxamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Formation of the Indole Core: The indole core can be synthesized through a Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde under acidic conditions.

Introduction of the Pyridin-2-ylmethyl Group: The pyridin-2-ylmethyl group can be introduced through a nucleophilic substitution reaction, where a suitable pyridine derivative reacts with a halogenated intermediate.

Formation of the Carboxamide Functional Group: The carboxamide functional group can be formed by reacting the intermediate with an appropriate amine under dehydrating conditions.

Industrial Production Methods

Industrial production of 1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-indole-2-carboxamide may involve optimization of the above synthetic route to achieve higher yields and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-indole-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide under acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogenated intermediates, nucleophiles, and electrophiles under various conditions such as reflux or microwave irradiation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-indole-2-carboxamide has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It is studied for its potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: The compound is investigated for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: It is used in the development of new materials, such as polymers and dyes, and in the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-indole-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and the biological system being studied. For example, in antimicrobial studies, the compound may inhibit bacterial enzymes or disrupt cell membrane integrity.

Comparison with Similar Compounds

1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-indole-2-carboxamide can be compared with other similar compounds, such as:

1,5-dimethyl-N-(pyridin-2-ylmethyl)pyrazole-4-sulfonamide: This compound has a pyrazole core instead of an indole core, which may result in different chemical and biological properties.

N,N-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline: This compound contains a boron-containing dioxaborolane group, which imparts unique reactivity and applications in organic synthesis.

The uniqueness of 1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-indole-2-carboxamide lies in its indole core and the specific arrangement of functional groups, which contribute to its distinct chemical and biological properties.